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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-Amyl disulfide, with the CAS number 112-51-6, is a symmetrical aliphatic disulfide. It is
also known as dipentyl disulfide.[1][2] This organosulfur compound is characterized by two n-
pentyl groups linked by a disulfide bond. Its hydrophobic nature is a key characteristic of long-
chain aliphatic disulfides.[1] This technical guide provides a comprehensive overview of its
chemical and physical properties, detailed experimental protocols for its synthesis and analysis,
and an exploration of its applications, particularly focusing on its potential biological activities.

Chemical and Physical Properties

Di-n-Amyl disulfide is a liquid at room temperature with a characteristic odor.[3] The following
tables summarize its key chemical and physical properties.

Table 1: Chemical Properties of di-n-Amyl Disulfide
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Property Value Reference
CAS Number 112-51-6 [1][21[4]
Molecular Formula C10H22S2 [1112]14]
Molecular Weight 206.41 g/mol [1][5][6]
IUPAC Name 1-(pentyldisulfanyl)pentane [4]

Dipentyl disulfide, Amyl
Synonyms dispulfic?/e, Pentyl disulf?/de (21141

Table 2: Physical Properties of di-n-Amyl Disulfide

Property Value Reference
Appearance Colorlfass- to yellow or orange 3]

clear liquid
Density 0.93 g/cm?3 [B1I51[7]
Boiling Point 142 °C at 17 mmHg [4115]
Melting Point -58.99 °C [41[5]
Flash Point 108.5 °C [4]
Refractive Index 1.48 -1.49 [3]

Vapor Pressure

0.0117 mmHg at 25°C

[4]

Solubility

Insoluble in water

Synthesis and Purification

Di-n-Amy!l disulfide can be synthesized through various methods, primarily involving the

formation of a disulfide bond from n-pentyl precursors.

Synthesis from Alkyl Halides
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A common and scalable method for the synthesis of symmetrical disulfides involves the
reaction of alkyl halides with a sulfur source.[1]

Experimental Protocol: Synthesis of di-n-Amyl Disulfide from n-Pentyl Bromide

e Materials: n-Pentyl bromide, Sodium thiosulfate pentahydrate (Na=S203-5H20), Dimethyl
sulfoxide (DMSO), Diethyl ether, Anhydrous magnesium sulfate, Deionized water.

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
sodium thiosulfate pentahydrate in DMSO.

o Add n-pentyl bromide to the solution.

o Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).
o After completion, allow the mixture to cool to room temperature.

o Pour the reaction mixture into a separatory funnel containing deionized water and diethyl
ether.

o Extract the agueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter and concentrate the organic layer under reduced pressure to obtain the crude di-n-
Amyl disulfide.

Purification

The crude product can be purified by fractional distillation under reduced pressure to yield pure
di-n-Amyl disulfide.

Experimental Protocol: Purification by Fractional Distillation
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o Apparatus: A fractional distillation setup including a round-bottom flask, a fractionating
column (e.g., Vigreux column), a condenser, a receiving flask, a vacuum source, and a
heating mantle.

» Procedure:
o Assemble the fractional distillation apparatus.
o Place the crude di-n-Amyl disulfide in the round-bottom flask with a few boiling chips.
o Apply a vacuum and gradually heat the flask using the heating mantle.

o Collect the fraction that distills at the boiling point of di-n-Amyl disulfide at the applied
pressure (e.g., 142 °C at 17 mmHg).[4][5]

o Monitor the purity of the collected fractions using Gas Chromatography-Mass
Spectrometry (GC-MS).

Analytical Characterization

The identity and purity of di-n-Amyl disulfide are typically confirmed using spectroscopic
methods such as GC-MS and Nuclear Magnetic Resonance (NMR).

Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocol: GC-MS Analysis
e Instrumentation: A gas chromatograph coupled with a mass spectrometer.

e Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film
thickness).

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: Increase to 250 °C at a rate of 10 °C/min.
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o Final hold: Hold at 250 °C for 5 minutes.

e Injection: 1 uL of a dilute solution of di-n-Amyl disulfide in a suitable solvent (e.g.,
dichloromethane) in splitless mode.

e Mass Spectrometer Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.

o The mass spectrum of di-n-Amyl disulfide is expected to show a molecular ion peak at
m/z 206 and characteristic fragmentation patterns.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocol: 1H and 13C NMR Analysis

Instrumentation: A 400 MHz NMR spectrometer.
o Solvent: Deuterated chloroform (CDCls).

o Sample Preparation: Dissolve approximately 10-20 mg of the purified di-n-Amyl disulfide in
0.6-0.7 mL of CDCls.

e 1H NMR: The spectrum will show characteristic signals for the different protons in the n-
pentyl chains.

e 13C NMR: The spectrum will show distinct signals for the carbon atoms in the n-pentyl
groups.[4]

Applications

Di-n-Amyl disulfide has applications in various industrial and research fields.

« Industrial Applications: It is utilized as an additive in lubricants and adhesives to enhance
their performance, including improving film strength, reducing wear, and increasing thermal
stability.[8]
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o Chemical Synthesis: It serves as an intermediate in the synthesis of other sulfur-containing
compounds.[1]

o Potential Pharmaceutical Applications: Research has indicated its potential as an
antimicrobial and antifungal agent.[1]

Biological Activity and Mechanism of Action

While research on the specific biological activities of di-n-Amyl disulfide is ongoing, studies
on structurally similar dialkyl disulfides, such as diallyl disulfide from garlic, provide insights into
its potential mechanisms of action.

Antimicrobial and Antifungal Activity

Dialkyl disulfides have demonstrated activity against a range of microorganisms, including
bacteria and fungi.[1] For instance, diallyl disulfide has shown significant antifungal activity
against Candida albicans, a common human pathogen.[9][10] The proposed mechanism of
action involves the disruption of the fungal cell membrane and the inhibition of biofilm
formation.[9]

The antifungal action of disulfides is believed to be initiated by the interaction of the disulfide
bond with thiol groups present in fungal enzymes and proteins. This interaction can lead to the
formation of mixed disulfides, thereby inactivating essential enzymes and disrupting cellular
processes.

Caption: Proposed antifungal mechanism of di-n-Amyl disulfide.

The diagram above illustrates a plausible mechanism for the antifungal activity of di-n-Amyl
disulfide, extrapolated from studies on similar compounds. The disulfide interacts with the
fungal cell membrane, leading to its disruption. Concurrently, it can undergo thiol-disulfide
exchange with essential thiol-containing proteins and enzymes, leading to their inactivation.
These events trigger a cascade of cellular disruptions, including increased oxidative stress and
ultimately leading to programmed cell death (apoptosis).

Safety and Handling
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Di-n-Amyl disulfide should be handled with appropriate safety precautions in a well-ventilated
area.[11] It is advisable to wear personal protective equipment, including gloves, safety
glasses, and a lab coat.[12] The compound should be stored in a cool, dry place away from
heat and ignition sources.[5][12] In case of contact with skin or eyes, rinse immediately with
plenty of water.[11] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Di-n-Amyl disulfide is a versatile chemical with established industrial applications and
promising potential in the pharmaceutical field. Its synthesis and purification can be achieved
through standard organic chemistry techniques. Further research into its biological activities
and specific mechanisms of action is warranted to fully explore its therapeutic potential. This
guide provides a foundational technical overview for researchers and professionals working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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